4-(Trifluoromethylthio)benzaldehyde
Overview
Description
4-(Trifluoromethylthio)benzaldehyde is a clear colorless to yellow liquid . It has been used as a reactant in the preparation of N,N’'-(Arylmethylene)bisamides with cytotoxic activity as anti-cancer agents .
Synthesis Analysis
The synthesis of 4-(Trifluoromethylthio)benzaldehyde involves a reaction with iodine, PPh3, and toluene under argon. The mixture is stirred at room temperature for 10 minutes. Then aryl iodide, 2P-Fe3O4SiO2-Pd (OAc)2, and Et3N are added to this solution .Molecular Structure Analysis
The molecular formula of 4-(Trifluoromethylthio)benzaldehyde is C8H5F3OS, and its molecular weight is 206.18 . The structure can be represented as FC(F)(F)Sc1ccc(C=O)cc1 .Chemical Reactions Analysis
4-(Trifluoromethylthio)benzaldehyde is a useful reagent in kinetic studies of the asymmetric synthesis of alcohols and of the Wittig reaction . It is also used as a pharmaceutical intermediate .Physical And Chemical Properties Analysis
4-(Trifluoromethylthio)benzaldehyde is a clear colorless to yellow liquid . It has a boiling point of 219 °C and a melting point of 29-31 °C . The refractive index is 1.511 .Scientific Research Applications
Organic Synthesis
4-(Trifluoromethylthio)benzaldehyde: is a valuable building block in organic synthesis. Its trifluoromethylthio group is a significant moiety in medicinal chemistry due to its lipophilic nature and ability to improve metabolic stability. It’s often used in the synthesis of complex molecules for pharmaceuticals .
Material Science
In material science, this compound can be utilized to modify surface properties of materials. The introduction of fluorinated compounds like 4-(Trifluoromethylthio)benzaldehyde can enhance the hydrophobicity of surfaces, which is beneficial for creating water-resistant coatings .
Catalysis
The compound finds application in catalysis, particularly in facilitating certain types of chemical reactions. Its unique structural properties can help stabilize transition states and increase the efficiency of catalytic processes .
Fluorination Reagents
As a fluorination reagent, 4-(Trifluoromethylthio)benzaldehyde is used to introduce fluorine-containing groups into target molecules. This is crucial in the development of agrochemicals and pharmaceuticals where fluorine imparts desirable properties like increased efficacy and selectivity .
Pharmaceutical Intermediates
It serves as an intermediate in the pharmaceutical industry. The trifluoromethylthio group is particularly interesting for drug design, offering the potential to create more potent and selective drug candidates .
Kinetic Studies
This compound is instrumental in kinetic studies, especially in understanding the behavior of molecules during reactions. It can be used to monitor reaction progress and determine the kinetics of complex transformations .
Asymmetric Synthesis
4-(Trifluoromethylthio)benzaldehyde: is also used in asymmetric synthesis to produce chiral molecules. Its presence can influence the stereochemical outcome of reactions, which is vital for creating compounds with specific optical activities .
Wittig Reaction
Lastly, it’s employed in the Wittig reaction, a popular method for forming alkenes. The compound acts as an aldehyde component, reacting with phosphonium ylides to yield the corresponding olefins, which are key structures in various organic molecules .
Safety and Hazards
4-(Trifluoromethylthio)benzaldehyde is classified as harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid getting in eyes, on skin, or on clothing, avoid ingestion and inhalation, avoid dust formation, and keep containers tightly closed in a dry, cool, and well-ventilated place .
properties
IUPAC Name |
4-(trifluoromethylsulfanyl)benzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F3OS/c9-8(10,11)13-7-3-1-6(5-12)2-4-7/h1-5H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OPAXHVNZGUGCKW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C=O)SC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90380681 |
Source
|
| Record name | 4-(Trifluoromethylthio)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90380681 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Trifluoromethylthio)benzaldehyde | |
CAS RN |
4021-50-5 |
Source
|
| Record name | 4-(Trifluoromethylthio)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90380681 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-[(trifluoromethyl)sulfanyl]benzaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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